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Compound of Interest

Compound Name: h-89

Cat. No.: B1203008

This guide provides essential safety and logistical information for the proper handling and
disposal of H-89, a potent protein kinase A (PKA) inhibitor. The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safety and
compliance in a laboratory setting.

Chemical and Physical Properties of H-89

Property Value Reference
Chemical Formula C20H20BrN302S [1]

Molar Mass 446.36 g/mol [1]
Appearance (?Iear to off-white crystalline 2]

film

Solubility in Water Soluble to 25 mM [1]
Solubility in DMSO Up to 100 mM [1]

Storage Temperature -20°C or +2°C to +8°C [2][3]
Primary Target Protein Kinase A (PKA) [2]

Ki for PKA 48 nM [2]

Hazard Identification and Safety Precautions

H-89 is a hazardous substance that requires careful handling. To the best of our knowledge,
the chemical, physical, and toxicological properties have not been thoroughly investigated.[3]
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Potential Hazards:

e May cause irritation to the eyes, skin, mucous membranes, and upper respiratory tract.[1][3]
o Harmful if swallowed, inhaled, or in contact with skin.[4]

Safety Precautions:

e Always handle H-89 in a well-ventilated area, preferably a chemical fume hood.

e Avoid inhalation of dust.[3]

e Prevent contact with skin, eyes, and clothing.[3]

e Wash hands thoroughly after handling.[3]

Experimental Protocol: Handling and Personal
Protective Equipment (PPE)

1. Engineering Controls:

o A system of local and/or general exhaust is recommended to minimize exposure.[3]
2. Personal Protective Equipment (PPE):

¢ Gloves: Wear compatible chemical-resistant gloves.[3]

o Eye Protection: Wear protective safety glasses.[3] An eye wash fountain should be readily
available.[3]

o Lab Coat: A standard laboratory coat should be worn.
» Respiratory Protection: If dust is generated, wear an approved respirator.
3. Handling Solid H-89:

* When weighing or preparing solutions, handle the solid powder in a chemical fume hood to
avoid generating dust.
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Use appropriate tools (e.g., spatula) to handle the powder.
. Handling H-89 Solutions:
Prepare solutions in a fume hood.

Clearly label all solutions containing H-89 with the chemical name, concentration, and
hazard symbols.

Experimental Protocol: H-89 Waste Disposal

Disposal of H-89 and its contaminated materials must be carried out in accordance with local,

state, and federal regulations.[3] Do not let the substance enter drains.[3]

. Segregation of Waste:
Establish a designated and clearly labeled waste container for H-89.

Do not mix H-89 waste with other chemical waste streams unless permitted by your
institution's environmental health and safety (EHS) office.

. Disposal of Solid H-89 Waste:

Collect expired or unused solid H-89 in its original container or a compatible, sealed waste
container.

Label the container as "Hazardous Waste" and include the full chemical name: "H-89 (N-[2-
[[3-(4-bromophenyl)-2-propen-1-yllJamino]ethyl]5-isoquinolinesulfonamide, dihydrochloride)".

Store the waste container in a designated satellite accumulation area.

Arrange for pickup and disposal by your institution's EHS department or a licensed chemical
waste disposal company.

. Disposal of Liquid H-89 Waste:

Collect all aqueous and solvent-based solutions containing H-89 in a designated, leak-proof,
and sealed hazardous waste container.
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Label the container with "Hazardous Waste," the chemical name, the solvent system (e.qg.,
"H-89 in DMSQO"), and an approximate concentration.

» Store the liquid waste container in secondary containment to prevent spills.
e Arrange for disposal through your institution's EHS office.
4. Disposal of Contaminated Labware:

o Sharps: Needles, syringes, and other sharps contaminated with H-89 should be placed in a
designated sharps container for chemical waste.

o Glassware: Contaminated glassware should be rinsed with a suitable solvent (e.g., ethanol
or acetone) to remove H-89 residue. The rinsate should be collected as hazardous liquid
waste. The cleaned glassware can then be washed according to standard laboratory
procedures.

o Consumables: Gloves, pipette tips, and other disposable materials contaminated with H-89
should be collected in a designated, sealed hazardous waste bag or container.[5]

Experimental Protocol: Spill Management

In the event of a spill, immediate and appropriate action is necessary to minimize exposure and
environmental contamination.

1. Isolate the Area:

Immediately alert others in the vicinity and restrict access to the spill area.[3]

N

. Personal Protection:

Wear appropriate PPE, including a respirator, chemical-resistant gloves, and safety goggles.

[3]

w

. Spill Cleanup:

Solid Spills: Carefully sweep up the solid material to avoid raising dust.[3] Place the collected
material into a sealed container labeled as "Hazardous Waste: H-89 Spill Debris."
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 Liquid Spills: Absorb the liquid with an inert absorbent material (e.g., vermiculite, sand, or
chemical absorbent pads). Place the used absorbent material into a sealed, labeled
hazardous waste container.

4. Decontamination:

o Ventilate the area and wash the spill site after the material has been completely picked up.[3]
Use a suitable solvent or detergent and collect the cleaning materials as hazardous waste.

5. Reporting:

e Report the spill to your laboratory supervisor and your institution's EHS office.

H-89 Disposal Workflow
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Caption: Workflow for the safe disposal of H-89 waste.

H-89 and the PKA Signaling Pathway

H-89 is a competitive inhibitor of the adenosine triphosphate (ATP) site on the catalytic subunit
of PKA.[1] PKA is a crucial enzyme in cellular signaling, activated by cyclic AMP (cCAMP).[6] It
plays a significant role in regulating various cellular processes, including glycogen, sugar, and
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lipid metabolism.[6] Understanding this pathway is essential for researchers using H-89 to
study cellular signaling.

Simplified PKA Signaling Pathway and H-89 Inhibition

Extracellular Signal

G-Protein Coupled Receptor

Inactive PKA

Active PKA

bhosphorylates target proteins

Cellular Response
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Caption: H-89 inhibits the PKA signaling pathway.

Disclaimer: This document provides general guidance. Always consult your institution's specific
safety protocols and local, state, and federal regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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